molecular formula C20H16N6O B2538135 6-Pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one CAS No. 2380184-87-0

6-Pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one

Cat. No. B2538135
CAS RN: 2380184-87-0
M. Wt: 356.389
InChI Key: KSEQFCARHRYBSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “6-Pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one” is a nitrogen-containing heterocyclic compound . It has a molecular weight of 173.17 .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of pyridazin-3-one substituted with morpholino-pyrimidine derivatives was synthesized and evaluated as tyrosine kinase inhibitors . Another study reported the synthesis of novel compounds bearing imidazo[2,1-b]thiazole scaffolds .


Molecular Structure Analysis

The molecular structure of the compound can be represented by the linear formula C9H7N3O . The InChI code for the compound is 1S/C9H7N3O/c13-9-2-1-8(11-12-9)7-3-5-10-6-4-7/h1-6H,(H,12,13) .


Chemical Reactions Analysis

While specific chemical reactions involving “6-Pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one” are not available, similar compounds have been evaluated for their biological activity. For example, a series of pyridazin-3-one substituted with morpholino-pyrimidine derivatives was evaluated as tyrosine kinase inhibitors .


Physical And Chemical Properties Analysis

The compound is a solid at room temperature . It has a molecular weight of 173.17 . The InChI code for the compound is 1S/C9H7N3O/c13-9-2-1-8(11-12-9)7-3-5-10-6-4-7/h1-6H,(H,12,13) .

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261 and P305+P351+P338 .

Future Directions

The future directions for this compound could involve further exploration of its potential biological activities. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity . This suggests that “6-Pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one” could potentially be explored for similar applications.

properties

IUPAC Name

6-pyridin-4-yl-2-(1-quinoxalin-2-ylazetidin-3-yl)pyridazin-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H16N6O/c27-20-6-5-16(14-7-9-21-10-8-14)24-26(20)15-12-25(13-15)19-11-22-17-3-1-2-4-18(17)23-19/h1-11,15H,12-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSEQFCARHRYBSF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1C2=NC3=CC=CC=C3N=C2)N4C(=O)C=CC(=N4)C5=CC=NC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H16N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(Pyridin-4-yl)-2-[1-(quinoxalin-2-yl)azetidin-3-yl]-2,3-dihydropyridazin-3-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.